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Compound of Interest

Compound Name: Nikkomycin M

Cat. No.: B1678877

Introduction

Nikkomycin Z is a nucleoside-peptide antibiotic and a potent, competitive inhibitor of chitin
synthase, an essential enzyme for the biosynthesis of the fungal cell wall.[1][2] Because chitin
is a critical structural component in fungi but absent in mammals, Nikkomycin Z is a selective
antifungal agent used in research and drug development.[3] It is particularly effective against
dimorphic fungi such as Coccidioides immitis and Blastomyces dermatitidis.[4] These
application notes provide a detailed protocol for the preparation, sterilization, and storage of
Nikkomycin Z stock solutions for use in fungal cell culture experiments. Note: While the broader
class of compounds is known as Nikkomycins, Nikkomycin Z is the most extensively studied
and commercially available member, and is the focus of these protocols.

Physicochemical and Biological Data

All quantitative data for Nikkomycin Z has been summarized in the table below for easy
reference and use in experimental design.
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Property Value Source(s)
Molecular Weight 495.44 g/mol

Appearance Powder

Primary Solvent Sterile Distilled Water

Aqueous Solubility > 20 mg/mL

) ) Competitive inhibitor of chitin
Mechanism of Action
synthase

Storage (Powder) 2-8°C

-20°C (up to 1 month); -80°C

Storage (Stock Solution)
(up to 6 months)

0.1-100 pg/mL (Varies by

Typical Working Conc. i
fungal species)

Experimental Protocols
Preparation of 10 mg/mL Nikkomycin Z Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution in sterile water. This
concentration is suitable for subsequent dilution into a wide range of working concentrations for
various fungal cell culture assays.

Materials:

Nikkomycin Z powder (=90% purity)

Sterile, nuclease-free water

Sterile 15 mL conical tube

Sterile 1.5 mL or 2.0 mL microcentrifuge tubes (cryovials)

Calibrated analytical balance
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Vortex mixer

Sterile 0.22 um syringe filter

Sterile syringe (5 mL or 10 mL)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Aseptic Environment: Perform all steps in a laminar flow hood or biological safety cabinet to
maintain sterility.

Calculation: To prepare 5 mL of a 10 mg/mL stock solution, calculate the required mass of
Nikkomycin Z:

o Mass = Concentration x Volume

o Mass =10 mg/mL x 5 mL =50 mg

Weighing: Carefully weigh 50 mg of Nikkomycin Z powder and transfer it to the sterile 15 mL
conical tube. If the certificate of analysis indicates a potency less than 100%, adjust the
mass accordingly (e.g., for 95% potency, weigh 50 mg / 0.95 = 52.6 mg).

Dissolution: Add 5 mL of sterile, nuclease-free water to the conical tube containing the
powder.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. The solution should be clear.

Sterilization: Draw the entire solution into a sterile syringe. Attach a sterile 0.22 pum syringe
filter to the syringe tip. Dispense the solution through the filter into a new sterile 15 mL
conical tube. This step is critical to remove any potential microbial contaminants.

Aliquoting: Dispense the sterile stock solution into sterile cryovials in convenient volumes
(e.g., 100 pL or 500 pL). Aliquoting prevents contamination and degradation from repeated
freeze-thaw cycles.
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» Labeling and Storage: Clearly label each aliquot with the compound name ("Nikkomycin Z"),
concentration (10 mg/mL), and preparation date. Store the aliquots at -80°C for long-term
stability (up to 6 months) or at -20°C for shorter-term use (up to 1 month).

Preparation of Working Solutions in Cell Culture Medium

This protocol describes the dilution of the high-concentration stock solution to the final desired
concentration in the cell culture medium for your experiment.

Procedure:

e Thaw Stock: Thaw one aliquot of the 10 mg/mL Nikkomycin Z stock solution at room
temperature. Keep it on ice after thawing.

e Calculate Dilution: Use the C1V1 = C2V2 formula to determine the volume of stock solution
needed.

o C1 = Concentration of stock solution (10 mg/mL or 10,000 pg/mL)
o V1 = Volume of stock solution to add (unknown)

o C2 = Desired final concentration (e.g., 10 pg/mL)

o V2 = Final volume of culture medium (e.g., 50 mL)

o V1=(C2xV2)/C1

o V1 =(10 pg/mL x 50 mL) / 10,000 pg/mL = 0.05 mL =50 pL

o Prepare Working Solution: In a sterile environment, add 50 pL of the 10 mg/mL Nikkomycin Z
stock solution to 50 mL of the appropriate sterile fungal culture medium (e.g., RPMI-1640).
For optimal Nikkomycin Z stability and activity, the medium pH should be adjusted to 6.0.

e Mix and Use: Mix the medium gently but thoroughly. The medium is now ready for use in cell
culture experiments.

Visualized Workflow and Mechanism
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The following diagrams illustrate the experimental workflow for preparing the stock solution and
the biological mechanism of action of Nikkomycin Z.

Workflow: Nikkomycin Z Stock Solution Preparation
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Caption: Workflow for preparing Nikkomycin Z stock solution.
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Caption: Nikkomycin Z competitively inhibits chitin synthase.

Safety and Handling

Nikkomycin Z is intended for research use only. Standard laboratory safety precautions should
be followed. Handle the powder in a well-ventilated area or chemical fume hood to avoid
inhalation. Wear appropriate personal protective equipment, including a lab coat, safety
glasses, and gloves, at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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